Cas no 386278-63-3 (Cyclohexane, (2-chloro-2-propenylidene)-)

• Product Name: Cyclohexane, (2-chloro-2-propenylidene)-
• CAS No: 386278-63-3
• MF: C₉H₁₃Cl
• MW: 156.652521848679
• CID: 3960653
• Update Time: 2026-04-25

Cyclohexane, (2-chloro-2-propenylidene)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, (2-chloro-2-propenylidene)-

Additional information on Cyclohexane, (2-chloro-2-propenylidene)-

Introduction to Cyclohexane, (2-chloro-2-propenylidene) and Its CAS No. 386278-63-3

Cyclohexane, (2-chloro-2-propenylidene), identified by the chemical abstracts service number 386278-63-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane backbone modified with a chloro-substituted double bond, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural motif of (2-chloro-2-propenylidene) introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both a cyclohexane ring and an electron-deficient alkenyl group allows for diverse chemical transformations, including nucleophilic additions, eliminations, and cyclizations. These properties have positioned this compound as a key building block in the construction of heterocyclic scaffolds, which are prevalent in biologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized cyclohexanes in the design of novel therapeutic agents. For instance, derivatives of Cyclohexane, (2-chloro-2-propenylidene) have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The ability to modulate the electronic and steric environment around the double bond offers fine-tuned control over biological activity, enabling the development of compounds with enhanced selectivity and reduced side effects.

The CAS number 386278-63-3 provides a unique identifier for this compound, facilitating its use in academic research, industrial applications, and regulatory compliance. Its synthesis typically involves the reaction of cyclohexanone with chloropropene under controlled conditions, yielding the desired product with high regioselectivity. This synthetic route has been optimized for scalability, making it suitable for both laboratory-scale preparations and large-scale production.

In the context of drug discovery, the reactivity of (2-chloro-2-propenylidene) has been leveraged to develop novel bioconjugates and prodrugs. These strategies involve linking this compound to biologically active moieties through click chemistry or other coupling methods. Such approaches have enabled the creation of targeted therapeutic agents that exhibit improved pharmacokinetic profiles. For example, recent studies have demonstrated its utility in generating protease inhibitors that exhibit enhanced stability and bioavailability.

The role of Cyclohexane, (2-chloro-2-propenylidene) extends beyond pharmaceutical applications into materials science. Its incorporation into polymer matrices can impart unique mechanical and thermal properties due to its rigid cyclohexane ring structure. Additionally, the presence of the chloro substituent allows for further functionalization via cross-coupling reactions, enabling the design of advanced materials with tailored functionalities.

From a computational chemistry perspective, density functional theory (DFT) studies on 386278-63-3 have provided insights into its electronic structure and reactivity. These calculations have revealed that the electron-withdrawing nature of the chloro group significantly influences the geometry and energy levels of the double bond. Such findings are crucial for predicting reaction outcomes and designing efficient synthetic pathways.

The growing interest in green chemistry has also spurred research into sustainable methods for synthesizing Cyclohexane, (2-chloro-2-propenylidene). Catalytic processes that minimize waste and energy consumption are being actively explored. For instance, transition metal-catalyzed reactions have shown promise in achieving high yields with reduced environmental impact. These advancements align with global efforts to promote sustainable industrial practices.

Future directions in the study of (2-chloro-2-propenylidene) may include exploring its potential as an agrochemical intermediate. The structural features present in this compound make it a viable candidate for developing novel pesticides or herbicides with improved efficacy and environmental safety. Such applications would contribute to addressing challenges in agricultural productivity while minimizing ecological harm.

In summary, Cyclohexane, (2-chloro-2-propenylidene) (CAS No. 386278-63-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and sustainable chemistry. As research continues to uncover new possibilities for this molecule, its importance is expected to grow further.